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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride

CAS No.: 230312-97-7

Cat. No.: B15350007

Get Quote

Abstract
4-Nitropicolinoyl chloride (4-nitro-pyridine-2-carbonyl chloride) is a bifunctional electrophile

offering orthogonal reactivity. It serves as a critical "linchpin" intermediate in the synthesis of

Type II Kinase Inhibitors (e.g., Sorafenib analogs), herbicides (auxin mimics), and

metallopharmaceutical ligands. This guide outlines the chemoselective manipulation of the C2-

acyl chloride and the C4-nitro group to access diverse 4-substituted picolinamide architectures.

Chemical Profile & Handling
The compound combines a moisture-sensitive acid chloride with an energetic nitro group. Strict

adherence to safety protocols is required.
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Property Specification

CAS Number 5470-79-1

Molecular Formula C₆H₃ClN₂O₃

Molecular Weight 186.55 g/mol

Physical State Yellow to brown crystalline solid

Storage
< -20°C, under Argon/Nitrogen (Hydrolysis

prone)

Hazards
Corrosive (Skin/Eye), Moisture Sensitive,

Potential Shock Sensitivity (Nitro)

Safety Critical:

Quenching: Never add water directly to the bulk solid. Quench excess reagent with cold

saturated NaHCO₃ or MeOH/Et₃N.

Incompatibility: Violent reaction with DMSO or DMF at high temperatures (Vilsmeier-Haack

type runaway). Use DCM, THF, or MeCN.[1]

Structural Reactivity Analysis
The scaffold presents two electrophilic sites with distinct hard/soft characters.

Site A (C2-Carbonyl): Highly reactive "Hard" electrophile. Reacts rapidly with

amines/alcohols at -78°C to 0°C.

Site B (C4-Nitro): "Soft" electrophile activated for Nucleophilic Aromatic Substitution (

) or reduction. Reactivity is modulated after the C2 functionalization.

Reactivity Diagram (Graphviz)
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Step 1: Scaffold Anchoring

Step 2: Core Diversification

4-Nitropicolinoyl Chloride Amide/Ester Formation
(Kinetic Control)

 R-NH2 / R-OH
 (Base, 0°C)

S_NAr Displacement
(Thermodynamic Control)

 Nu- (OR, SR, NHR)
 (Heat, Polar Solvent)

4-Aminopicolinamides
(Reduction)

 H2, Pd/C
 or Fe/NH4Cl

Click to download full resolution via product page

Figure 1: Chemoselective workflow. The acid chloride is derivatized first to anchor the scaffold,

followed by C4-nitro manipulation.

Synthetic Protocols
Protocol A: Scaffold Anchoring (Amide Coupling)
Objective: Selective reaction of the acid chloride without affecting the nitro group. Mechanism:

Addition-Elimination at Carbonyl.

Reagents:

4-Nitropicolinoyl chloride (1.0 equiv)

Amine partner (R-NH₂) (1.05 equiv)[1]

DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

Solvent: Anhydrous DCM (Dichloromethane)[1]

Procedure:

Preparation: Flame-dry a 2-neck round bottom flask and purge with Argon.

Solubilization: Dissolve the amine partner and DIPEA in anhydrous DCM (0.2 M

concentration). Cool to 0°C in an ice bath.
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Addition: Dissolve 4-nitropicolinoyl chloride in minimal DCM and add dropwise to the amine

solution over 15 minutes.

Note: Exothermic reaction.[1] Control rate to maintain T < 5°C.

Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours. Monitor

by TLC (The acid chloride hydrolyzes to a polar acid on silica; look for the amide spot).

Workup: Dilute with DCM. Wash sequentially with 0.5M HCl (removes excess amine), Sat.

NaHCO₃, and Brine.[1]

Purification: Dry over Na₂SO₄, concentrate, and recrystallize (usually EtOH/Hexane) or flash

column chromatography.

Yield Expectation: 85-95%

Protocol B: Core Diversification via
Objective: Displacement of the 4-nitro group with nucleophiles (alkoxides, thiols, amines).

Context: The pyridine ring is electron-deficient (π-deficient), activated by the heterocyclic

nitrogen and the electron-withdrawing C2-amide. The nitro group is an excellent leaving group

in this context.[2]

Reagents:

4-Nitropicolinamide derivative (from Protocol A) (1.0 equiv)

Nucleophile (e.g., Morpholine, Phenol/K₂CO₃, NaOMe)

Solvent: DMF or DMSO (for difficult cases) or THF (for alkoxides)

Procedure (Example: Morpholine Displacement):

Dissolve the 4-nitropicolinamide in DMF (0.5 M).

Add Morpholine (2.0 equiv).

Heat: Stir at 80°C - 100°C for 4-12 hours.
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Observation: Solution often turns deep yellow/orange due to Meisenheimer complex

formation before product formation.

Workup: Pour into ice-water. The product often precipitates. Filter and wash with water.[3] If

no precipitate, extract with EtOAc.

Critical Insight:

at the 4-position is significantly faster than at the 2-position of comparable pyridines due to the
para-like resonance stabilization of the anionic intermediate by the ring nitrogen.

Protocol C: Reduction to 4-Aminopicolinamides
Objective: Conversion of the nitro group to an aniline-like amine for further coupling (e.g., urea

formation).

Method 1: Catalytic Hydrogenation (Cleanest)

Catalyst: 10% Pd/C (10 wt% loading).

Conditions: H₂ balloon (1 atm), MeOH or EtOH, RT, 4-16 h.

Note: If the molecule contains halogens (Cl, Br), use Fe/NH₄Cl or SnCl₂ to prevent

dehalogenation.

Method 2: Iron-Mediated Reduction (Halogen-Safe)

Suspend the nitro compound in EtOH/Water (3:1).

Add Iron powder (5.0 equiv) and NH₄Cl (5.0 equiv).

Reflux (80°C) for 2 hours.

Filter hot through Celite to remove iron oxides.

Case Study: Synthesis of a Kinase Inhibitor Scaffold
Target: A 4-(4-aminophenoxy)picolinamide derivative (Sorafenib-like core).
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Step Transformation Reagents Outcome

1 Amidation

4-Nitropicolinoyl

chloride +

Methylamine

Forms N-methyl-4-

nitropicolinamide.

Anchors the "tail".

2

N-methyl-4-

nitropicolinamide + 4-

Aminophenol (KOtBu)

Displaces Nitro group.

Forms the diaryl ether

ether linkage.

3 Urea Formation
Aniline intermediate +

Isocyanate

Completes the kinase

inhibitor

pharmacophore.

Pathway Diagram (Graphviz)

4-Nitropicolinoyl Chloride

Step 1: Amidation
(MeNH2, DCM)

Intermediate A:
N-methyl-4-nitropicolinamide

Step 2: S_NAr Coupling
(4-Aminophenol, KOtBu, DMF)

Target Scaffold:
4-(4-aminophenoxy)picolinamide

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15350007/docs?utm_src=pdf-body-img#application-note-4-nitropicolinoyl-chloride-in-heterocyclic-scaffold-construction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Sequential assembly of a kinase inhibitor core using the 4-nitro group as a leaving

group.[4]

Troubleshooting & Optimization
Problem Root Cause Solution

Low Yield in Step 1 Hydrolysis of Acid Chloride

Ensure anhydrous solvents.

Check reagent quality (should

be yellow crystalline, not white

powder/gum).

Incomplete Poor Nucleophilicity

Switch solvent to DMSO

(higher dielectric constant).

Increase Temp to 120°C. Use

stronger bases (NaH) for

alcohols.

Dehalogenation Over-reduction (Pd/C)
Switch to Fe/NH₄Cl or

Zn/AcOH reduction methods.

Dark Tarry Mixtures Polymerization

4-Nitropyridines are light

sensitive. Protect reaction

vessels from ambient light with

foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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